Cas no 1602184-74-6 (1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol)

• Product Name: 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol
• CAS No: 1602184-74-6
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 5790717
• PubChem ID: 121602973
• Update Time: 2025-06-09

1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026737867
• 1-(2-chloro-4-fluorophenyl)prop-2-en-1-ol
• EN300-1232517
• 1602184-74-6
• 2-Chloro-α-ethenyl-4-fluorobenzenemethanol
• 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol

• Inchi： 1S/C9H8ClFO/c1-2-9(12)7-4-3-6(11)5-8(7)10/h2-5,9,12H,1H2
• InChI Key： RVIXIHBPNZJERR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C=C)O)F

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 250.9±35.0 °C(Predicted)
• pka: 12.80±0.20(Predicted)

Additional information on 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol

Introduction to 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol (CAS No. 1602184-74-6)

1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol, identified by its CAS number 1602184-74-6, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a prop-2-en-1-ol backbone substituted with a 2-chloro-4-fluorophenyl group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a valuable scaffold for medicinal chemists exploring innovative drug designs.

The 2-chloro-4-fluorophenyl moiety introduces both electronic and steric effects that can influence the compound's interactions with biological targets. The chlorine atom, being electronegative, can modulate the electron density around the aromatic ring, while the fluorine atom, known for its ability to enhance metabolic stability and binding affinity, adds another layer of complexity to the molecule's pharmacological profile. These properties make 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The compound 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol has been studied for its potential role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Its structural motif is reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects.

One of the most intriguing aspects of 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol is its ability to serve as a versatile intermediate in synthetic chemistry. The propenone group provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has led to several innovative synthetic strategies being developed, which could have broader implications beyond pharmaceuticals.

The latest research in this field has highlighted the compound's potential as a lead molecule in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting these kinases with selective inhibitors, researchers aim to develop treatments that can modulate these pathways effectively. Preliminary studies suggest that 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol may interact with certain kinase domains, making it a candidate for further optimization.

In addition to its kinase inhibition potential, 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol has also been explored for its anti-inflammatory properties. Inflammation is a key process in many chronic diseases, and understanding its molecular mechanisms has led to the discovery of new therapeutic targets. The compound's ability to modulate inflammatory pathways has been demonstrated in vitro, suggesting that it could be developed into an anti-inflammatory drug.

The synthesis of 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the 2-chloro-4-fluorophenyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this goal, showcasing the importance of cutting-edge methodologies in medicinal chemistry.

The pharmacokinetic properties of 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-ol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Initial studies have provided insights into these processes, which could guide future modifications to improve the compound's bioavailability and therapeutic index.

The future prospects for 1-(2-Chloro-4-fluorophenyl)prop-2-en-1-o are promising, with ongoing research aimed at optimizing its pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, researchers hope to identify analogs with enhanced activity and reduced side effects. These efforts could lead to the development of new drugs that address unmet medical needs.

In conclusion, 1-(2-Chloro-4-fluorophenyl)prop-2-en-o (CAS No. 1602184) represents a significant advancement in chemical and pharmaceutical research. Its unique structure and promising biological activities make it a valuable tool for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.